Cas no 1261435-18-0 (2-Chloro-6-methoxy-4-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Chloro-6-methoxy-4-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261435-18-0
• MF: C₁₃H₉ClF₃NO
• MW: 287.66487288475
• CID: 4983903
• Update Time: 2025-10-31

2-Chloro-6-methoxy-4-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methoxy-4-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H9ClF3NO/c1-19-12-7-9(6-11(14)18-12)8-3-2-4-10(5-8)13(15,16)17/h2-7H,1H3
• InChI Key： ZUWUHMAXJVCPFY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=N1)OC)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 4.6
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-6-methoxy-4-(3-(trifluoromethyl)phenyl)pyridine

Professional Introduction to 2-Chloro-6-methoxy-4-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261435-18-0)

2-Chloro-6-methoxy-4-(3-(trifluoromethyl)phenyl)pyridine, identified by its CAS number 1261435-18-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple substituents, including a chloro group, a methoxy group, and a trifluoromethylphenyl moiety, endows this molecule with unique chemical properties and potential biological activities that make it a subject of extensive interest for drug discovery and development.

The structural configuration of 2-Chloro-6-methoxy-4-(3-(trifluoromethyl)phenyl)pyridine is meticulously designed to optimize its interactions with biological targets. The chloro substituent at the 2-position of the pyridine ring enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, which are pivotal in the synthesis of more complex molecules. Concurrently, the methoxy group at the 6-position introduces a slight electron-donating effect, influencing the overall electronic distribution across the molecule. The most striking feature is the incorporation of a trifluoromethylphenyl group at the 4-position. This substituent not only imparts lipophilicity but also contributes to metabolic stability, a critical factor in ensuring prolonged bioavailability and efficacy of pharmaceutical agents.

In recent years, there has been growing interest in leveraging advanced computational methods to predict and elucidate the pharmacological properties of novel compounds like 2-Chloro-6-methoxy-4-(3-(trifluoromethyl)phenyl)pyridine. Molecular docking studies have been instrumental in identifying potential binding interactions with target proteins, particularly those involved in inflammatory pathways and cancer signaling cascades. Preliminary simulations suggest that this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. Furthermore, its structural motifs are reminiscent of established drug scaffolds used in oncology, hinting at possible applications in developing treatments for various malignancies.

The synthesis of 2-Chloro-6-methoxy-4-(3-(trifluoromethyl)phenyl)pyridine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the chloro group typically employs chlorinating agents such as phosphorus oxychloride (POCl₃), while the methoxy group is often incorporated via nucleophilic aromatic substitution using sodium methoxide (NaOCH₃). The most challenging step involves constructing the trifluoromethylphenyl moiety, which can be achieved through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings when starting from halogenated precursors. Advances in catalytic systems have significantly improved the efficiency and selectivity of these reactions, enabling researchers to access complex structures with greater ease.

From a medicinal chemistry perspective, the versatility of 2-Chloro-6-methoxy-4-(3-(trifluoromethyl)phenyl)pyridine lies in its ability to serve as a building block for more elaborate pharmacophores. By modifying individual substituents or introducing additional functional groups, chemists can fine-tune its biological profile to achieve desired therapeutic outcomes. For instance, replacing the chloro group with an amine or hydroxyl group could open avenues for further derivatization into potent kinase inhibitors or antiviral agents. Similarly, exploring different trifluoromethylphenyl analogs may reveal novel compounds with enhanced affinity for specific receptors or enzymes.

Recent experimental investigations have begun to uncover promising biological activities associated with derivatives of this compound class. In vitro assays have demonstrated that certain analogs exhibit significant anti-proliferative effects on human cancer cell lines, including breast and colorectal cancers. Mechanistic studies suggest that these effects are mediated through interference with critical signaling pathways such as MAPK and PI3K/Akt. Additionally, preclinical trials have hinted at potential anti-inflammatory properties, making them attractive candidates for treating chronic inflammatory diseases like rheumatoid arthritis and psoriasis.

The role of computational chemistry in guiding synthetic strategies cannot be overstated. By integrating quantum mechanical calculations with machine learning algorithms, researchers can predict optimal reaction pathways and predictively model biological activity before embarking on costly wet-lab experiments. For 2-Chloro-6-methoxy-4-(3-(trifluoromethyl)phenyl)pyridine, computational tools have been used to rationalize observed reactivity patterns and design novel derivatives with tailored properties. This synergy between theory and experiment accelerates the drug discovery process significantly.

The industrial-scale production of 2-Chloro-6-methoxy-4-(3-(trifluoromethyl)phenyl)pyridine presents unique challenges due to its complexity and sensitivity to reaction conditions. Process chemists must optimize synthetic routes for scalability while maintaining high purity standards essential for pharmaceutical applications. Continuous flow chemistry has emerged as a promising alternative to traditional batch processing, offering improved control over reaction parameters and reduced waste generation—a critical consideration from both economic and environmental standpoints.

In conclusion,2-Chloro-6-methoxy-4-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261435-18-0) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of substituents makes it a versatile scaffold for further medicinal chemistry exploration while showing promise in addressing critical unmet medical needs through targeted inhibition of disease-causing pathways. As research progresses into more sophisticated synthetic methodologies and computational techniques continue to evolve,this compound will undoubtedly remain at forefronts efforts aimed discovering next generation medicines capable transforming patient care across multiple therapeutic domains.